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Compound of Interest

Compound Name: 2,6-Dichloroquinoxaline

Cat. No.: B050164 Get Quote

The proper disposal of 2,6-dichloroquinoxaline is critical for ensuring laboratory safety and

environmental protection. This guide provides a comprehensive overview of the necessary

procedures for researchers, scientists, and drug development professionals. Adherence to

these guidelines, in conjunction with institutional and local regulations, will minimize risks

associated with this chemical.

Hazard Identification and Safety Precautions
2,6-Dichloroquinoxaline is classified as a hazardous substance. It is harmful if swallowed,

causes skin irritation, can result in serious eye damage, and may cause respiratory irritation.[1]

[2] Always handle this compound in a well-ventilated area and wear appropriate personal

protective equipment.[1][3]

Material Properties
A summary of the key physical and chemical properties of 2,6-dichloroquinoxaline is provided

in the table below.
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Property Value

CAS Number 18671-97-1

Molecular Formula C₈H₄Cl₂N₂

Molecular Weight 199.04 g/mol [2][4]

Appearance White to orange-green crystalline solid[4]

Melting Point 153-157 °C[4]

Solubility
Slightly soluble in chloroform and methanol

(upon heating)[4]

Personal Protective Equipment (PPE)
When handling 2,6-dichloroquinoxaline, the following personal protective equipment is

mandatory:

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles and a face

shield.

Skin Protection: A complete suit protecting against chemicals and chemical-resistant gloves

(e.g., nitrile rubber) are required.[1] Gloves must be inspected before use and disposed of

properly after.[2]

Respiratory Protection: For nuisance exposures, use a type P95 (US) or type P1 (EU EN

143) particle respirator.[2] In case of insufficient ventilation, wear a self-contained breathing

apparatus.[1]

General Hygiene: Wash hands thoroughly after handling, before breaks, and at the end of

the workday.[1][3]

Accidental Release and Spill Containment Protocol
In the event of a spill, follow these steps to ensure safety and proper containment:

Evacuate Personnel: Evacuate non-essential personnel from the spill area.[1][2]
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Ensure Ventilation: Make sure the area is well-ventilated.[1][2]

Avoid Dust Formation: Prevent the dispersion of dust.[1][3] Avoid breathing vapors, mist,

gas, or dust.[1][2]

Containment: Sweep up the spilled material and shovel it into a suitable, closed container for

disposal.[1][2][3] Do not let the product enter drains.[1][2]

Disposal: Dispose of the contained waste in accordance with all applicable federal, state,

and local regulations.[3]

Step-by-Step Disposal Procedure
The primary method for the disposal of 2,6-dichloroquinoxaline is through a licensed

professional waste disposal service.

Containerization: Keep the chemical in its original, tightly closed container.[1] Do not mix it

with other waste.[1] Uncleaned containers should be handled as the product itself.[1]

Labeling: Ensure the container is clearly and accurately labeled with the chemical name and

associated hazards.

Consult Regulations: Always consult and adhere to local, regional, and national regulations

regarding hazardous chemical waste disposal.[3][4]

Professional Disposal: Contact a licensed waste disposal company to arrange for the

collection and disposal of the surplus or non-recyclable material.[1][2]

Incineration (if permissible): An approved disposal method is to dissolve or mix the material

with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner

and scrubber.[1][2][3] This should only be performed by a licensed facility.

Disposal Workflow
Caption: Workflow for the proper disposal of 2,6-Dichloroquinoxaline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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